(2Z)-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile
Overview
Description
Scientific Research Applications
Choleretic Properties and Synthesis
A study by Satzinger (1977) found that compounds similar to (2Z)-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile, specifically 2-carbethoxymethylene-thiazolidones-(4) series, have choleretic properties. This means they promote the discharge of bile from the system, which can be beneficial for certain liver and gallbladder conditions. (Satzinger, 1977)
Antimicrobial Activity
Shedid and Ali (2018) synthesized compounds related to this compound, demonstrating significant antimicrobial properties. These compounds were found to be more effective against Gram-positive bacteria compared to Gram-negative bacteria. (Shedid & Ali, 2018)
Antitumor Properties
A study by Hanna and George (2012) explored the antitumor properties of similar compounds. They found that these compounds showed promise in inhibiting colon HCT116 and breast T47D cell lines, suggesting potential in cancer treatment. (Hanna & George, 2012)
Synthesis of Heterocyclic Compounds
Obydennov et al. (2017) demonstrated that 2-(1,3-thiazolidin-2-ylidene)acetamides, which are structurally related to this compound, can be used in synthesizing new heterocyclic compounds. This is important for the development of novel pharmaceuticals and materials. (Obydennov et al., 2017)
Glycosidase Inhibitory Activity
Patil et al. (2012) synthesized derivatives of (2-phenyl-4H-benzopyrimedo[2,1-b]-thiazol-4-yliden)acetonitrile and found they exhibited significant glycosidase inhibitory activities, making them potential candidates for treating type II diabetes. (Patil et al., 2012)
Mechanism of Action
Target of Action
This compound belongs to the class of nitriles, which are known to interact with a variety of biological targets
Mode of Action
Nitriles in general are known to undergo various reactions such as hydrolysis and reduction . The compound may interact with its targets through similar mechanisms, leading to changes in the biochemical processes within the cell .
Biochemical Pathways
Nitriles are known to participate in various biochemical reactions, including the formation of amines and carboxylic acids . These reactions can potentially affect multiple biochemical pathways, leading to downstream effects on cellular functions .
Pharmacokinetics
Nitriles are generally known to be readily absorbed and distributed in the body . They can be metabolized through various pathways, including hydrolysis and reduction . The bioavailability of nitriles can be influenced by factors such as the route of administration and the presence of food .
Result of Action
Nitriles can potentially cause various effects depending on their specific targets and the nature of their interactions .
Action Environment
Environmental factors can influence the action, efficacy, and stability of (2Z)-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with biological targets . For example, acetonitrile, a simple nitrile, is known to be highly flammable and can react with strong oxidants, causing a fire and explosion hazard . It also emits toxic fumes when heated to decomposition .
Future Directions
Properties
IUPAC Name |
(2Z)-2-(3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2OS/c1-8-5(9)4-10-6(8)2-3-7/h2H,4H2,1H3/b6-2- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPCJPESPKLCZSN-KXFIGUGUSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CSC1=CC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN\1C(=O)CS/C1=C\C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{(1R,3R,5S)-3,5-Dihydroxy-2-[(E)-(3S)-3-hydroxyoct-1-enyl]cyclopentyl}acetic acid](/img/structure/B3272103.png)
